![molecular formula C20H24N2O3 B3985554 N-[2-(2-phenoxyethoxy)phenyl]-3-piperidinecarboxamide hydrochloride](/img/structure/B3985554.png)
N-[2-(2-phenoxyethoxy)phenyl]-3-piperidinecarboxamide hydrochloride
Overview
Description
N-[2-(2-phenoxyethoxy)phenyl]-3-piperidinecarboxamide hydrochloride, also known as JNJ-1930942, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. In
Mechanism of Action
N-[2-(2-phenoxyethoxy)phenyl]-3-piperidinecarboxamide hydrochloride works by blocking the TRPV1 receptor, which is involved in pain sensation. This receptor is activated by heat, acid, and certain chemicals, and its activation leads to the sensation of pain. By blocking this receptor, this compound can reduce the sensation of pain.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In animal studies, it has been shown to reduce pain sensitivity and improve mobility in models of neuropathic pain and osteoarthritis. It has also been shown to reduce inflammation in animal models of inflammatory pain.
Advantages and Limitations for Lab Experiments
N-[2-(2-phenoxyethoxy)phenyl]-3-piperidinecarboxamide hydrochloride has a number of advantages for lab experiments. It is a highly specific TRPV1 receptor blocker, which makes it useful for studying the role of this receptor in pain sensation. However, it also has some limitations. It has a relatively short half-life, which means that it must be administered frequently in order to maintain its effects. It also has poor solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are a number of future directions for research on N-[2-(2-phenoxyethoxy)phenyl]-3-piperidinecarboxamide hydrochloride. One area of interest is in the development of more potent and selective TRPV1 receptor blockers. Another area of interest is in the development of new formulations of this compound that improve its solubility and half-life. Finally, this compound could be studied in combination with other pain medications to determine its potential as an adjunct therapy.
Scientific Research Applications
N-[2-(2-phenoxyethoxy)phenyl]-3-piperidinecarboxamide hydrochloride has been the subject of scientific research due to its potential therapeutic applications. It has been studied for its ability to block the TRPV1 receptor, which is involved in pain sensation. This compound has shown promise as a potential treatment for chronic pain conditions such as neuropathic pain and osteoarthritis.
properties
IUPAC Name |
N-[2-(2-phenoxyethoxy)phenyl]piperidine-3-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O3/c23-20(16-7-6-12-21-15-16)22-18-10-4-5-11-19(18)25-14-13-24-17-8-2-1-3-9-17/h1-5,8-11,16,21H,6-7,12-15H2,(H,22,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKUNKIJPGCPZNO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)C(=O)NC2=CC=CC=C2OCCOC3=CC=CC=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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